Cas no 955964-93-9 (2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate)

• Product Name: 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate
• CAS No: 955964-93-9
• MF: C₂₂H₁₆N₂O₃S
• MW: 388
• MDL: MFCD04124548
• CID: 4667414
• Update Time: 2025-06-08

2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-([1-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL]CARBONYL)PHENYL 2-THIOPHENECARBOXYLATE
• [2-[1-(4-methylphenyl)pyrazole-4-carbonyl]phenyl] thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 2-[[1-(4-methylphenyl)-1H-pyrazol-4-yl]carbonyl]phenyl ester
• 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate

• MDL： MFCD04124548
• Inchi： InChI=1S/C22H16N2O3S/c1-15-8-10-17(11-9-15)24-14-16(13-23-24)21(25)18-5-2-3-6-19(18)27-22(26)20-7-4-12-28-20/h2-14H,1H3
• InChI Key： GHVBMEZKYKTENV-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1)n2cc(cn2)C(=O)c3ccccc3OC(=O)c4cccs4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 601.1±50.0 °C at 760 mmHg
• Flash Point: 317.4±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate

Introduction to 2-{1-(4-Methylphenyl-1H-pyrazol-4-ylcarbonyl)}phenyl 2-thiophenecarboxylate and Its Significance in Modern Chemical Biology

2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate, identified by its CAS number 955964-93-9, represents a novel compound with promising applications in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a pyrazole ring, a thiophene moiety, and an aromatic phenyl group, has garnered significant attention due to its potential in modulating biological pathways and its utility as a building block in drug discovery.

The structural composition of 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate is characterized by its intricate interplay of functional groups. The presence of the 4-methylphenyl (para-substituted benzene ring with a methyl group) enhances the lipophilicity and binding affinity, making it an attractive candidate for further derivatization. The pyrazole ring, known for its bioisosteric properties to piperazine and its role in stabilizing hydrogen bonds, contributes to the compound's ability to interact with biological targets. Additionally, the thiophene carboxylate group introduces polar interactions, further modulating the compound's solubility and bioavailability.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. The combination of pyrazole and thiophene in 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate aligns with this trend, as these heterocycles have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The pyrazol-4-ylcarbonyl moiety, in particular, has shown promise as a pharmacophore in the development of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

The significance of this compound is further underscored by its potential in medicinal chemistry. The structural features of 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate provide a scaffold for designing novel analogs with enhanced biological activity. For instance, modifications at the thiophene ring can lead to changes in electronic properties, affecting interactions with biological targets. Similarly, variations around the pyrazole core can fine-tune binding affinities and selectivity. These attributes make it an invaluable tool for chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been instrumental in understanding the binding interactions of 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate with various biological targets. These studies have revealed that the compound exhibits favorable binding profiles with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Such insights have guided experimental efforts toward optimizing the compound's pharmacological properties.

The synthesis of 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate represents another area of interest. The multi-step synthetic route involves key transformations such as condensation reactions between appropriately substituted precursors. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

In conclusion, 2-{1-(4-Methylphenyl)-1H-pyrazol-4-ylcarbonyl}phenyl 2-thiophenecarboxylate, with its CAS number 955964-93-9, stands out as a versatile compound with significant implications for chemical biology and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing our understanding of biological processes and developing innovative treatment strategies.